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Compound of Interest

Compound Name: Orcinol gentiobioside

Cat. No.: B15591393

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical aspect of laboratory safety and environmental responsibility.
Orcinol gentiobioside, a natural product isolated from the rhizomes of C. breviscapa, requires
careful handling and adherence to specific disposal protocols.[1] This guide provides essential
safety information and a step-by-step operational plan for its proper disposal.

Key Chemical and Safety Data

While a specific Safety Data Sheet (SDS) for Orcinol gentiobioside is not readily available,
data for its core component, Orcinol, provides crucial safety information. Orcinol
gentiobioside is comprised of an orcinol unit linked to a gentiobiose (a sugar) moiety. The
hazardous properties of the entire molecule should be considered equivalent to its most
hazardous component, which is Orcinol.
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Property

Data

Source(s)

Chemical Name

Orcinol gentiobioside

[2](3]

Molecular Formula

C19H28012

[3]

Molecular Weight

448.42 g/mol

[3]4]

Hazard Classification

Based on Orcinol: Acute
toxicity, oral (Category 4); Skin
irritation (Category 2); Serious
eye irritation (Category 2A);
Specific target organ toxicity —
single exposure, respiratory
tract irritation (Category 3).[5]
[6] Harmful if swallowed, in

contact with skin, or if inhaled.

[5]16]

Incompatibilities

Strong oxidizing agents, acid

anhydrides, and acid chlorides.

[5107]

Experimental Protocol for Disposal

The following procedure outlines the recommended steps for the safe disposal of Orcinol

gentiobioside waste generated in a laboratory. This protocol is designed to mitigate risks to

personnel and the environment.

1. Personal Protective Equipment (PPE): Before handling Orcinol gentiobioside for disposal,

ensure the following PPE is worn:

¢ Gloves: Chemical-resistant gloves. Dispose of contaminated gloves after use.

o Eye Protection: Safety goggles or glasses with side shields.

o Lab Coat: A standard laboratory coat to protect from spills.

» Respiratory Protection: If there is a risk of generating dust or aerosols, use a suitable

respirator.
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2. Waste Segregation and Collection:
e Solid Waste:

o Place all solid Orcinol gentiobioside waste, including contaminated items like weighing
paper, pipette tips, and gloves, into a designated, clearly labeled, and sealable hazardous
waste container.

o The container must be made of a material compatible with the chemical.
e Aqueous Solutions:

o Collect all agueous solutions containing Orcinol gentiobioside in a separate, clearly
labeled hazardous waste container.

o Do not mix with other solvent wastes. Some institutions may permit the disposal of dilute,
non-hazardous aqueous solutions down the drain, but given the hazards of the orcinol
component, this is not recommended without consulting your institution's Environmental
Health and Safety (EHS) office.

3. Spill Management:

In the event of a spill:

» Ventilation: Ensure the area is well-ventilated.
» Containment:

o For solid spills, carefully sweep the material to avoid raising dust and place it into the
designated hazardous waste container.

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for disposal.

» Decontamination: Clean the spill area with soap and water, and collect the cleaning materials
for disposal as hazardous waste.
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» Reporting: Report the spill to your laboratory supervisor and EHS office in accordance with
your institution's policies.

4. Labeling and Storage for Pickup:

o Ensure all waste containers are accurately labeled with "Hazardous Waste" and the full
chemical name: "Orcinol gentiobioside".

o Store the sealed waste containers in a designated, secure area, segregated from
incompatible materials, until they are collected by a licensed waste disposal service.

5. Disposal of Empty Containers:

e A container that held Orcinol gentiobioside is considered empty when all contents have
been removed by standard practices.

e The container must be triple-rinsed with a suitable solvent (e.g., water or ethanol).

o The first rinsate must be collected and disposed of as hazardous waste. Subsequent
rinsates of highly toxic materials may also need to be collected.[8]

 After proper rinsing, the container can be disposed of as non-hazardous waste or recycled,
depending on institutional policies.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Orcinol
gentiobioside.
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Orcinol Gentiobioside Disposal Workflow
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Caption: Logical workflow for the proper disposal of Orcinol gentiobioside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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